Cas no 59543-38-3 (2-Cyclobutylacetyl chloride)

• Product Name: 2-Cyclobutylacetyl chloride
• CAS No: 59543-38-3
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 338331
• PubChem ID: 14326266
• Update Time: 2025-06-10

2-Cyclobutylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylacetyl chloride
• Cyclobutaneacetyl chloride
• 59543-38-3
• Cyclobutyl acetyl chloride
• SY011900
• AKOS022185077
• SCHEMBL2650273
• DTXSID20558992
• AT23645
• cyclobutylacetyl chloride
• ZTICGZOOKCTTML-UHFFFAOYSA-N

• Inchi： 1S/C6H9ClO/c7-6(8)4-5-2-1-3-5/h5H,1-4H2
• InChI Key： ZTICGZOOKCTTML-UHFFFAOYSA-N
• SMILES： ClC(CC1CCC1)=O

Computed Properties

• Exact Mass: 132.03427
• Monoisotopic Mass: 132.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Cyclobutylacetyl chloride

2-Cyclobutylacetyl Chloride (CAS No. 59543-38-3): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

2-Cyclobutylacetyl chloride (CAS No. 59543-38-3) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, also known as cyclobutylacetyl chloride, is a chloroformate derivative characterized by its unique cyclobutyl moiety. The cyclobutyl ring imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in various chemical reactions and synthetic pathways.

The synthesis of 2-cyclobutylacetyl chloride typically involves the reaction of cyclobutylacetic acid with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This process is well-documented in the literature and has been optimized to achieve high yields and purity. The reaction conditions, such as temperature, solvent choice, and reaction time, are crucial for the successful preparation of this compound. Recent studies have explored alternative methods to improve the efficiency and sustainability of the synthesis, including the use of green solvents and catalytic systems.

In terms of its physical properties, 2-cyclobutylacetyl chloride is a colorless liquid with a characteristic pungent odor. It is highly reactive due to the presence of the acyl chloride functional group, which readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it an excellent electrophile in various synthetic transformations, including the formation of amides, esters, and thioesters. The cyclobutyl ring also contributes to the compound's stability and solubility in organic solvents.

The applications of 2-cyclobutylacetyl chloride are diverse and span multiple areas of chemistry and biology. In synthetic organic chemistry, it serves as a key building block for the synthesis of complex molecules with biological activity. For instance, it has been used in the preparation of cyclobutyl-containing peptides and peptidomimetics, which have shown promise in drug discovery and development. The cyclobutyl ring can enhance the conformational rigidity and metabolic stability of these molecules, making them attractive candidates for therapeutic applications.

In pharmaceutical research, 2-cyclobutylacetyl chloride has been utilized in the development of novel drugs targeting various diseases. Recent studies have explored its potential as a precursor for prodrugs designed to improve drug delivery and reduce side effects. For example, researchers have synthesized prodrugs containing a cyclobutylacetyl moiety that are activated by specific enzymes in target tissues, thereby enhancing their therapeutic efficacy while minimizing systemic toxicity.

The safety profile of 2-cyclobutylacetyl chloride is an important consideration in its handling and use. Like other acyl chlorides, it can be corrosive to skin and eyes and should be handled with appropriate personal protective equipment (PPE). Additionally, it is important to store this compound under dry conditions to prevent hydrolysis, which can lead to the formation of potentially hazardous byproducts.

In conclusion, 2-cyclobutylacetyl chloride (CAS No. 59543-38-3) is a valuable reagent with a wide range of applications in modern chemistry. Its unique structural features make it an attractive intermediate for synthetic transformations and drug development. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines, further solidifying its importance in the chemical community.